2-(3-Aminocarbonylphenyl)-3-hydroxypyridine, 95%

• IUPAC Name: 3-(3-hydroxypyridin-2-yl)benzamide
• InChI: InChI=1S/C12H10N2O2/c13-12(16)9-4-1-3-8(7-9)11-10(15)5-2-6-14-11/h1-7,15H,(H2,13,16)
• InChI Key: WHGNFNAOHLFHKH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)N)C2=C(C=CC=N2)O
• Molecular Formula: C12H10N2O2
• DSSTOX Substance ID: DTXSID70682756
• Molecular Weight: 214.22 g/mol
• CAS RN: 1261937-60-3

Description

2-(3-Aminocarbonylphenyl)-3-hydroxypyridine (95%) is a chemical compound that belongs to the class of organic compounds known as phenylpyridines. It is a white crystalline solid with a melting point of 219-220°C. It is soluble in methanol, ethanol, and water. It is a weak base and has a pKa of 5.5.

Scientific Research Applications

2-(3-Aminocarbonylphenyl)-3-hydroxypyridine (95%) is widely used in scientific research, particularly in the fields of organic chemistry and medicinal chemistry. It is used as a starting material for the synthesis of various organic compounds and pharmaceuticals. In addition, it is used as a reagent in the synthesis of other organic compounds such as amides, esters, and nitriles.

Mechanism of Action

2-(3-Aminocarbonylphenyl)-3-hydroxypyridine (95%) acts as a nucleophile in organic reactions. It reacts with electrophiles such as carbonyl compounds to form new covalent bonds. The reaction is catalyzed by an acid such as p-toluenesulfonic acid (PTSA).
Biochemical and Physiological Effects
2-(3-Aminocarbonylphenyl)-3-hydroxypyridine (95%) has not been extensively studied for its biochemical and physiological effects. However, it is known to be a weak base and has a pKa of 5.5. It is also known to be a nucleophile, which suggests that it may be involved in biochemical reactions.

Advantages and Limitations for Lab Experiments

2-(3-Aminocarbonylphenyl)-3-hydroxypyridine (95%) has several advantages and limitations when used in laboratory experiments. One advantage is that it is relatively inexpensive and readily available. In addition, it is soluble in water, methanol, and ethanol, which makes it easy to work with in the laboratory. A limitation is that it is a weak base and has a pKa of 5.5, which may limit its use in certain reactions.

Future Directions

There are several potential future directions for research involving 2-(3-Aminocarbonylphenyl)-3-hydroxypyridine (95%). One potential direction is to investigate its biochemical and physiological effects. Another potential direction is to explore its use as a starting material in the synthesis of other organic compounds and pharmaceuticals. In addition, further research could be done to investigate the use of this compound in the synthesis of other organic compounds such as amides, esters, and nitriles. Finally, further research could be done to investigate the use of this compound in catalytic reactions.

Synthesis Methods

2-(3-Aminocarbonylphenyl)-3-hydroxypyridine (95%) can be synthesized via a condensation reaction of 3-aminophenol and 2-nitrobenzaldehyde using an acid catalyst such as p-toluenesulfonic acid (PTSA). The reaction is carried out at a temperature of 80-90°C in an inert atmosphere. The product is then recrystallized from a suitable solvent such as ethanol or methanol.